1-(4-chlorophenyl)-1H-1,3-benzodiazole-6-carboxylic acid
Overview
Description
1-(4-Chlorophenyl)-1H-1,3-benzodiazole-6-carboxylic acid (also known as 4-chlorobenzoyl chloride) is an organic chemical compound with a wide range of applications in scientific research and industrial processes. It is a colorless solid with a strong, pungent odor. This compound is used as a reagent for the synthesis of various organic compounds, and has been investigated for its potential applications in biochemistry, pharmacology, and medicine.
Scientific Research Applications
1-(4-chlorophenyl)-1H-1,3-benzodiazole-6-carboxylic acid has been used as a reagent in a variety of scientific research applications. It is commonly used as a starting material for the synthesis of various organic compounds, such as 4-chloro-2-nitrobenzaldehyde, 4-chlorobenzonitrile, and 4-chlorobenzamide. It has also been investigated for its potential applications in biochemistry, pharmacology, and medicine. In particular, it has been studied for its potential use as an inhibitor of enzymes involved in the metabolism of drugs, as well as for its potential use as a diagnostic tool for detecting certain types of cancer.
Mechanism of Action
Target of Action
Similar compounds have been shown to exhibit anti-allergic activities . These compounds interact with histamine H1 receptors, which play a crucial role in allergic reactions .
Mode of Action
Compounds with similar structures have been found to interact with h1 receptors, exhibiting higher affinity to these receptors than histamine . This interaction can potentially alleviate allergic reactions.
Biochemical Pathways
Related compounds have been shown to affect the isoprenoid pathway, altering the levels of plant hormones by inhibiting gibberellin synthesis and increasing cytokinins level .
Pharmacokinetics
Similar compounds have been synthesized and tested for in vivo anti-allergic activities .
Result of Action
Related compounds have shown significant effects on both allergic asthma and allergic itching .
Action Environment
Related compounds have been shown to be more effective when applied to the growing media, suggesting that the environment can influence their action .
Advantages and Limitations for Lab Experiments
1-(4-chlorophenyl)-1H-1,3-benzodiazole-6-carboxylic acid has a number of advantages and limitations when used in laboratory experiments. One of the main advantages is that it is relatively stable and can be stored at room temperature. In addition, it is relatively inexpensive and can be easily synthesized. The main limitation is that it is a strong irritant and should be handled with caution.
Future Directions
1-(4-chlorophenyl)-1H-1,3-benzodiazole-6-carboxylic acid has numerous potential applications in biochemistry, pharmacology, and medicine. Future research should focus on further exploring its potential as an inhibitor of enzymes involved in the metabolism of drugs, as well as its potential applications in the treatment of metabolic disorders such as diabetes and obesity. Additionally, further research should be conducted on its potential anti-inflammatory, anti-oxidant, and anti-cancer properties. Finally, additional research should be conducted on its potential applications in the diagnosis and treatment of various types of cancer.
Properties
IUPAC Name |
3-(4-chlorophenyl)benzimidazole-5-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9ClN2O2/c15-10-2-4-11(5-3-10)17-8-16-12-6-1-9(14(18)19)7-13(12)17/h1-8H,(H,18,19) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CWQWCPMEXULVFD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1N2C=NC3=C2C=C(C=C3)C(=O)O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.68 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1551711-35-3 |
Source
|
| Record name | 1-(4-chlorophenyl)-1H-1,3-benzodiazole-6-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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